Cas no 85845-09-6 (4-(Phenylsulfonyl)aminobutanoic acid)

• Product Name: 4-(Phenylsulfonyl)aminobutanoic acid
• CAS No: 85845-09-6
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD00447601
• CID: 1846643
• PubChem ID: 362741
• Update Time: 2025-04-21

4-(Phenylsulfonyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(phenylsulfonyl)amino]butanoic acid
• 4-(benzenesulfonamido)butanoic acid
• AO-080/40019169
• 4-(Phenylsulfonamido)butanoic acid
• 4-((Phenylsulfonyl)amino)butanoic acid
• N-benzenesulfonyl-gamma-aminobutyric acid
• MFCD00447601
• CHEMBL57196
• 4-BENZENESULFONAMIDOBUTANOIC ACID
• NCI60_008558
• SCHEMBL911198
• NSC-626996
• SMR000113653
• 85845-09-6
• 4-Benzenesulfonylamino-butyric acid
• SB81091
• EU-0050458
• CS-0317081
• NSC626996
• HMS2317F24
• MLS000548890
• ALBB-025938
• 4-(Phenylsulfonamido)butanoicacid
• butanoic acid, 4-[(phenylsulfonyl)amino]-
• DTXSID20327024
• AKOS000130177
• LS-08734
• 4-(Phenylsulfonyl)aminobutanoic acid

• MDL： MFCD00447601
• Inchi： 1S/C10H13NO4S/c12-10(13)7-4-8-11-16(14,15)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2,(H,12,13)
• InChI Key： MOGAUQWSGDNMAS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.8Ų